Cas no 140694-58-2 (1(3H)-Isobenzofuranone, 3-butyl-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3S,6S,7S)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-butyl-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3S,6S,7S)-
• CAS No: 140694-58-2
• MF: C₁₂H₁₈O₄
• MW: 226.27
• CID: 143540
• PubChem ID: 15138552
• Update Time: 2025-07-13

1(3H)-Isobenzofuranone, 3-butyl-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3S,6S,7S)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-butyl-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3S,6S,7S)-
• 1(3H)-Isobenzofuranone,3-butyl-4,5,6,7-tetrahydro-6,7-dihydroxy-, [3S-(3a,6b,7a)]-
• Senkyunolide N
• 1(3H)-Isobenzofuranone, 3-butyl-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3S,6S,7S)-
• HY-N8558
• CS-0146824
• 140694-58-2
• SCHEMBL21325115
• AKOS040735870

• Inchi： 1S/C12H18O4/c1-2-3-4-9-7-5-6-8(13)11(14)10(7)12(15)16-9/h8-9,11,13-14H,2-6H2,1H3/t8-,9-,11+/m0/s1
• InChI Key： AXRIHSJZHOTGAE-ATZCPNFKSA-N
• SMILES： C1(=O)C2=C(CC[C@H](O)[C@H]2O)[C@H](CCCC)O1

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans